Cas no 2228367-78-8 (tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate
• CAS No: 2228367-78-8
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 5906035
• PubChem ID: 165670610
• Update Time: 2025-08-03

tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate
• 2228367-78-8
• EN300-1900939
• tert-butyl 3-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate

• Inchi： 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-5-6-17-8-9(14)10(15)7-13-4/h9-10,13,15H,5-8H2,1-4H3
• InChI Key： KSEPFMNFLGECOJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CNC)O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate

Introduction to Tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate (CAS No. 2228367-78-8)

Tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate, with the chemical identifier CAS No. 2228367-78-8, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial settings.

The structure of tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate features a morpholine core, which is a heterocyclic organic compound characterized by a six-membered ring containing one oxygen atom and five carbon atoms. The presence of functional groups such as hydroxyl, methylamino, and carboxylate moieties enhances its potential for various biochemical interactions. These functional groups contribute to the compound's solubility, reactivity, and overall pharmacological properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of morpholine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of atoms in tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate suggests that it may interact with biological targets in ways that could lead to novel therapeutic interventions.

One of the key areas of research involving this compound is its potential role in modulating enzyme activity. Morpholine derivatives are known to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in many diseases. The hydroxyl and methylamino groups in tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate provide opportunities for selective binding to these enzymes, potentially leading to the development of new drugs with improved efficacy and reduced side effects.

Another significant aspect of this compound is its stability under various conditions. The tert-butyl group enhances the structural integrity of the molecule, making it less susceptible to degradation. This stability is crucial for pharmaceutical applications, as it ensures that the compound remains effective throughout its shelf life. Additionally, the carboxylate group can form salt forms with various cations, which can improve solubility and bioavailability.

The synthesis of tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in its preparation. These methods not only highlight the compound's complexity but also underscore the importance of expertise in organic synthesis for its production.

In clinical trials, compounds similar to tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate have demonstrated encouraging results in treating various conditions. For instance, some morpholine derivatives have been found to inhibit inflammatory pathways by modulating cytokine production and enzyme activity. Such findings suggest that this compound could be a valuable candidate for further clinical investigation.

The pharmacokinetic properties of tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate are also an area of active research. Studies have shown that morpholine derivatives can exhibit both rapid absorption and prolonged half-life upon administration. This profile makes them attractive for therapeutic use, as it allows for less frequent dosing while maintaining therapeutic levels in the body.

The environmental impact of synthesizing and using tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate is another consideration that researchers are addressing. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in pharmaceutical research aimed at sustainability without compromising efficacy.

In conclusion, tert-butyl 3-1-hydroxy-2-(methylamino)ethylmorpholine-4-carboxylate (CAS No. 2228367-78-8) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a vital role in the advancement of pharmaceutical science.